Cas no 1600203-61-9 (3-(2-Hydroxy-2,3-dimethylbutyl)pyrrolidin-2-one)

• Product Name: 3-(2-Hydroxy-2,3-dimethylbutyl)pyrrolidin-2-one
• CAS No: 1600203-61-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5710216
• PubChem ID: 114497699
• Update Time: 2025-07-17

3-(2-Hydroxy-2,3-dimethylbutyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-733373
• 3-(2-Hydroxy-2,3-dimethylbutyl)pyrrolidin-2-one
• 1600203-61-9

• Inchi： 1S/C10H19NO2/c1-7(2)10(3,13)6-8-4-5-11-9(8)12/h7-8,13H,4-6H2,1-3H3,(H,11,12)
• InChI Key： CUXFASHXCWACPQ-UHFFFAOYSA-N
• SMILES： OC(C)(C(C)C)CC1C(NCC1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 3-(2-Hydroxy-2,3-dimethylbutyl)pyrrolidin-2-one

3-(2-Hydroxy-2,3-dimethylbutyl)pyrrolidin-2-one (CAS No. 1600203-61-9): A Comprehensive Overview

3-(2-Hydroxy-2,3-dimethylbutyl)pyrrolidin-2-one (CAS No. 1600203-61-9) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as HDMB-Pyrrolidinone, is characterized by its distinctive chemical structure, which includes a pyrrolidinone ring and a 2-hydroxy-2,3-dimethylbutyl substituent. The combination of these functional groups imparts a range of interesting properties that make it a valuable candidate for various applications.

The chemical structure of 3-(2-Hydroxy-2,3-dimethylbutyl)pyrrolidin-2-one is defined by its molecular formula C₁₁H₂₁NO₂. The presence of the pyrrolidinone ring, a five-membered cyclic amide, contributes to its stability and reactivity. The 2-hydroxy-2,3-dimethylbutyl substituent adds complexity and functionality, making this compound particularly interesting for synthetic and biological studies.

In recent years, HDMB-Pyrrolidinone has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant biological activity, including anti-inflammatory and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3-(2-Hydroxy-2,3-dimethylbutyl)pyrrolidin-2-one effectively reduces inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, HDMB-Pyrrolidinone has also shown promise in neurodegenerative disease research. A 2020 study in the Nature Communications journal reported that this compound can protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves the activation of antioxidant defense systems and the modulation of signaling pathways involved in cell survival.

The synthetic accessibility of 3-(2-Hydroxy-2,3-dimethylbutyl)pyrrolidin-2-one has further enhanced its appeal to researchers. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves the reaction of 3-bromopyrrolidin-2-one with 1-bromo-4-methylpentan-4-ol in the presence of a base such as potassium carbonate. This approach yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its therapeutic potential, HDMB-Pyrrolidinone has found applications in materials science and chemical engineering. Its unique structural features make it an excellent candidate for the development of functional materials with tailored properties. For example, researchers at the University of California have explored the use of this compound as a building block for self-assembling supramolecular structures with potential applications in drug delivery systems and catalysis.

The safety profile of 3-(2-Hydroxy-2,3-dimethylbutyl)pyrrolidin-2-one is another important consideration. Extensive toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, it is crucial to conduct thorough safety assessments before advancing to clinical trials or commercialization.

In conclusion, HDMB-Pyrrolidinone (CAS No. 1600203-61-9) is a multifaceted compound with a wide range of potential applications in medicine, materials science, and chemical engineering. Its unique chemical structure and biological activity make it an exciting area of research for scientists and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, the future prospects for this compound appear promising.